Cas no 917460-33-4 (1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER)

• Product Name: 1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER
• CAS No: 917460-33-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 3224307
• PubChem ID: 57443998
• Update Time: 2025-07-10

1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER
• Ethyl 2-(2-amino-2,3-dihydro-1h-inden-2-yl)acetate
• 917460-33-4
• ethyl 2-(2-amino-1,3-dihydroinden-2-yl)acetate
• AKOS018407480
• Ethyl 2-amino-2,3-dihydro-1H-indene-2-acetate
• SCHEMBL3315498
• 2-aminoindan-2-acetic acid ethyl ester
• EN300-6509998
• ethyl (2-amino-2,3-dihydro-1H-inden-2-yl)acetate
• CS-0348099
• DTXSID801252581
• YGCOFXRMEAUBGS-UHFFFAOYSA-N

• Inchi： 1S/C13H17NO2/c1-2-16-12(15)9-13(14)7-10-5-3-4-6-11(10)8-13/h3-6H,2,7-9,14H2,1H3
• InChI Key： YGCOFXRMEAUBGS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC1(N)CC(OCC)=O

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER

Professional Introduction to 1H-INDENE-2-ACETIC ACID, 2-AMINO-2,3-DIHYDRO-, ETHYL ESTER (CAS No. 917460-33-4)

The compound 1H-indene-2-acetic acid, 2-amino-2,3-dihydro-, ethyl ester, identified by the CAS number 917460-33-4, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of indene derivatives, which have garnered considerable attention due to their structural versatility and biological activity. The presence of both an amino group and an ester functionality in its molecular structure makes it a particularly intriguing candidate for further investigation and development.

In recent years, indene derivatives have been extensively studied for their pharmacological properties. The 1H-indene scaffold is known for its ability to interact with various biological targets, making it a valuable building block in drug design. Specifically, the 2-amino group in this compound introduces basicity and potential hydrogen bonding capabilities, which are crucial for binding to biological receptors. Meanwhile, the ethyl ester moiety at the 2-position of the indene ring adds an additional layer of functional diversity, enabling modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have been exploring ways to leverage its structural features to develop novel therapeutic entities. For instance, modifications at the amino group could lead to the creation of peptidomimetics or enzyme inhibitors, while the ester functionality could be hydrolyzed or converted into other bioactive molecules. These possibilities underscore the importance of 1H-indene-2-acetic acid, 2-amino-2,3-dihydro-, ethyl ester as a versatile intermediate in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies suggest that it can adopt multiple conformations, which may influence its interactions with biological targets. The ability to predict these interactions with high accuracy is crucial for designing drugs that are both effective and selective. Furthermore, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, demonstrating its relevance in modern drug discovery pipelines.

The chemical synthesis of 1H-indene-2-acetic acid, 2-amino-2,3-dihydro-, ethyl ester is another area of active interest. Researchers have developed various synthetic routes that optimize yield and purity while minimizing side reactions. These efforts are essential for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies. Among the most promising synthetic strategies is the use of catalytic methods that enhance efficiency and sustainability.

From a biological perspective, preliminary studies indicate that derivatives of this compound may exhibit interesting pharmacological effects. For example, analogs with similar structural motifs have shown activity against certain enzymes and receptors involved in inflammatory pathways. While more extensive research is needed to fully elucidate its therapeutic potential, these findings are encouraging and warrant further investigation. The ability to modulate biological processes through precise structural modifications makes compounds like 1H-indene-2-acetic acid, 2-amino-2,3-dihydro-, ethyl ester promising candidates for future drug development.

The role of analytical chemistry in studying this compound cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing its molecular structure and purity. These analytical methods provide critical data that inform both synthetic efforts and biological evaluations. Additionally, computational tools help predict spectroscopic properties, aiding in the rapid identification and characterization of new derivatives.

In conclusion,1H-indene-2-acetic acid, 2-amino-2,3-dihydro-, ethyl ester (CAS No. 917460-33-4) represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, while its biological activity suggests promising applications in medicine. As research continues to uncover new insights into its properties and potential uses,this compound is poised to play an important role in future drug development efforts.